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Compound of Interest

Compound Name: 5-Ph-IAA-AM

Cat. No.: B10830078 Get Quote

Introduction
5-Ph-IAA-AM is a membrane-permeable acetoxymethyl (AM) ester prodrug of 5-Ph-IAA.[1][2]

Intracellular esterases hydrolyze the AM group, releasing 5-Ph-IAA, a potent and selective

ligand for the auxin-inducible degron 2 (AID2) system.[1] This system allows for the rapid and

controlled degradation of proteins tagged with a mini auxin-inducible degron (mAID).[3] The

addition of the AM group enhances the permeability of 5-Ph-IAA, making it particularly effective

for applications in organisms with less permeable barriers, such as C. elegans embryos. This

document provides detailed protocols for the preparation of 5-Ph-IAA-AM stock solutions for

research applications.

Quantitative Data Summary
The following tables summarize the key quantitative data for 5-Ph-IAA-AM.

Table 1: Physicochemical Properties of 5-Ph-IAA-AM
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Property Value Reference

Chemical Name
5-Phenyl-1H-indole-3-acetic

acid acetoxymethyl ester

Molecular Weight 323.34 g/mol

Formula C₁₉H₁₇NO₄

Appearance White to off-white solid

Purity ≥98%

CAS Number 2990123-10-7

Table 2: Solubility of 5-Ph-IAA-AM

Solvent Maximum Concentration Reference

DMSO 100 mg/mL (309.27 mM)

(ultrasonication may be

needed)

Ethanol 10 mM

Table 3: Stock Solution Preparation Examples

Desired Concentration Mass of 5-Ph-IAA-AM Volume of DMSO

50 mM 5 mg 310 µL

10 mM 1 mg 309.3 µL

5 mM 1 mg 618.5 µL

1 mM 1 mg 3.09 mL

Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution of 5-Ph-IAA-AM in DMSO
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This protocol describes the preparation of a 50 mM stock solution, a commonly used

concentration in research applications.

Materials:

5-Ph-IAA-AM powder

Anhydrous or newly opened dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated micropipettes and tips

Vortex mixer

Analytical balance

Procedure:

Weighing: Carefully weigh 5 mg of 5-Ph-IAA-AM powder using an analytical balance and

transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 310 µL of anhydrous DMSO to the microcentrifuge tube containing the

5-Ph-IAA-AM powder.

Dissolution: Close the tube tightly and vortex the mixture until the powder is completely

dissolved. If necessary, use an ultrasonic bath to aid dissolution.

Aliquoting: Aliquot the stock solution into smaller volumes in sterile, light-protective

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.
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Handle 5-Ph-IAA-AM in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Visualizations
Diagram 1: Experimental Workflow for Stock Solution Preparation
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Workflow for preparing 5-Ph-IAA-AM stock solution.

Diagram 2: Signaling Pathway of 5-Ph-IAA-AM in the AID2 System

Mechanism of Action of 5-Ph-IAA-AM in the AID2 System
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Mechanism of 5-Ph-IAA-AM-induced protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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